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Compound Name: 2-Nonene, 4-methyl-, (E)-

Cat. No.: B15418046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-4-methyl-2-nonene is an unsaturated aliphatic hydrocarbon with the molecular formula

C₁₀H₂₀. As a member of the alkene family, its physical properties are primarily dictated by its

molecular weight and the presence of a carbon-carbon double bond. This document provides a

summary of the available physicochemical data for (E)-4-methyl-2-nonene and outlines

standard experimental protocols for the determination of these properties. It is important to note

that experimentally determined physical properties for this specific compound are not readily

available in the published literature. Therefore, the quantitative data presented herein are

based on estimated and computationally derived values.

Physicochemical Properties
The physical properties of (E)-4-methyl-2-nonene are consistent with those of other alkenes of

similar molecular weight. It is expected to be a colorless liquid at room temperature and

pressure. Alkenes are generally non-polar, leading to poor solubility in water but good solubility

in non-polar organic solvents. The boiling point of alkenes increases with molecular weight, and

branched isomers, such as (E)-4-methyl-2-nonene, tend to have slightly lower boiling points

than their straight-chain counterparts.
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The following table summarizes the available quantitative data for (E)-4-methyl-2-nonene.

These values are computationally estimated and should be considered as such until

experimentally verified.

Property Value Source

Molecular Formula C₁₀H₂₀ PubChem[1]

Molecular Weight 140.27 g/mol PubChem[1]

Estimated Melting Point -56.93 °C ChemicalBook[2]

Estimated Boiling Point 166.82 °C ChemicalBook[2]

Estimated Density 0.7631 g/cm³ ChemicalBook[2]

Estimated Refractive Index 1.4177 ChemicalBook[2]

Computed XLogP3 4.6 PubChem[1]

Experimental Protocols
The following sections detail standard experimental methodologies for determining the key

physical properties of a liquid alkene like (E)-4-methyl-2-nonene.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination is suitable.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Sample of (E)-4-methyl-2-nonene
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Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed in the small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube or oil bath and heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Measurement of Density
The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance

Temperature-controlled water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured on an

analytical balance.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.
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The filled pycnometer is placed in a temperature-controlled water bath to allow it to reach

thermal equilibrium.

The pycnometer is removed from the bath, dried, and its mass is measured.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus

mass of empty pycnometer) by the known volume of the pycnometer.

Measurement of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Sample of (E)-4-methyl-2-nonene

Dropper

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry.

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of the liquid sample are placed on the lower prism.

The prisms are closed and clamped.

The instrument is adjusted until the boundary line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.
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The refractive index is read from the instrument's scale. The temperature should also be

recorded, as refractive index is temperature-dependent.

Determination of Solubility
The solubility of (E)-4-methyl-2-nonene in various solvents can be determined by simple

miscibility tests.

Apparatus:

Test tubes

Graduated pipettes

A range of solvents (e.g., water, ethanol, acetone, hexane, toluene)

Vortex mixer

Procedure:

A known volume (e.g., 1 mL) of the solvent is placed in a test tube.

A small, known volume (e.g., 0.1 mL) of (E)-4-methyl-2-nonene is added to the solvent.

The mixture is agitated using a vortex mixer.

The mixture is observed for signs of insolubility, such as the formation of a separate layer or

cloudiness.

If the sample dissolves completely, further aliquots are added until the saturation point is

reached or if it is determined to be fully miscible. The solubility can be qualitatively described

(e.g., insoluble, slightly soluble, soluble, miscible).

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the characterization of the physical

properties of a liquid alkene like (E)-4-methyl-2-nonene.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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